1-[4-Fluoro-3-(trifluoromethyl)phenyl]piperidine-4-carbonitrile

• CAS No.: 827322-82-7
• Molecular Formula: C13H12F4N2
• Molecular Weight: 272.24 g/mol
• IUPAC Name: 1-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-4-carbonitrile
• InChI: InChI=1S/C13H12F4N2/c14-12-2-1-10(7-11(12)13(15,16)17)19-5-3-9(8-18)4-6-19/h1-2,7,9H,3-6H2
• InChI Key: LOVLKMONSLDXBS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C#N)C2=CC(=C(C=C2)F)C(F)(F)F

Description

1-[4-Fluoro-3-(trifluoromethyl)phenyl]piperidine-4-carbonitrile is an organic compound characterized by the presence of a piperidine ring substituted with a fluoro and trifluoromethyl group on the phenyl ring and a carbonitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]piperidine-4-carbonitrile typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including the hydrogenation of pyridine derivatives or the cyclization of appropriate precursors.

Introduction of Fluoro and Trifluoromethyl Groups: The fluoro and trifluoromethyl groups are introduced via electrophilic aromatic substitution reactions using reagents such as Selectfluor or trifluoromethyl iodide.

Addition of the Carbonitrile Group: The carbonitrile group is introduced through nucleophilic substitution reactions, often using cyanide sources like sodium cyanide or potassium cyanide under basic conditions.

Industrial Production Methods: Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. Catalysts and optimized reaction conditions are employed to enhance the efficiency of each step.

Chemical Reactions Analysis

Types of Reactions: 1-[4-Fluoro-3-(trifluoromethyl)phenyl]piperidine-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids[][3].

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the carbonitrile group to primary amines.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Sodium cyanide, potassium cyanide

Major Products:

Oxidation: Ketones, carboxylic acids

Reduction: Primary amines

Substitution: Various substituted derivatives

Scientific Research Applications

1-[4-Fluoro-3-(trifluoromethyl)phenyl]piperidine-4-carbonitrile has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in the synthesis of pharmaceutical agents.

Industry: Utilized in the production of agrochemicals and materials with unique properties due to the presence of fluoro and trifluoromethyl groups.

Mechanism of Action

The mechanism of action of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]piperidine-4-carbonitrile involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The presence of fluoro and trifluoromethyl groups can enhance the compound’s ability to penetrate biological membranes and interact with intracellular targets.

Comparison with Similar Compounds

4-(Trifluoromethyl)phenol: Contains a trifluoromethyl group on a phenol ring.

Trifluoromethylpyridine: A pyridine derivative with a trifluoromethyl group.

4-[4-Fluoro-3-(trifluoromethyl)phenoxy]piperidine: Similar structure with an ether linkage instead of a carbonitrile group.

Uniqueness: 1-[4-Fluoro-3-(trifluoromethyl)phenyl]piperidine-4-carbonitrile is unique due to the combination of its piperidine ring, fluoro, and trifluoromethyl groups, and the carbonitrile functionality. This combination imparts distinct chemical and physical properties, making it valuable for various applications.